Cas no 26369-04-0 (4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1))
![4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1) structure](https://www.kuujia.com/scimg/cas/26369-04-0x500.png)
26369-04-0 structure
Product name:4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1)
4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1)
- 1-(3-benzo[b][1]benzazepin-11-ylpropyl)-4-[3-(trifluoromethyl)phenyl]piperidin-4-ol,hydrochloride
- 5-(3-(4-Hydroxy-4-m-trifluoromethylphenylpiperidino)propyl)-5H-dibenzo(b,f)azepine HCl
- 4-Piperidinol, 1-(3-(5H-dibenz(b,f)azepin-5-yl)propyl)-4-(alpha,alpha,alpha-trifluoro-m-tolyl)-, hydrochloride, ethanol
- DTXSID10180968
- 26369-04-0
-
- Inchi: InChI=1S/C29H29F3N2O.ClH/c30-29(31,32)25-10-5-9-24(21-25)28(35)15-19-33(20-16-28)17-6-18-34-26-11-3-1-7-22(26)13-14-23-8-2-4-12-27(23)34;/h1-5,7-14,21,35H,6,15-20H2;1H
- InChI Key: MPDCWXMIVDTQPW-UHFFFAOYSA-N
- SMILES: Cl.FC(C1C=CC=C(C2(CCN(CCCN3C4C=CC=CC=4C=CC4C=CC=CC3=4)CC2)O)C=1)(F)F
Computed Properties
- Exact Mass: 514.2001
- Monoisotopic Mass: 514.2
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 691
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- Boiling Point: 601.4°Cat760mmHg
- Flash Point: 317.5°C
- PSA: 28.4
4-Piperidinol,1-[3-(5H-dibenz[b,f]azepin-5-yl)propyl]-4-[3-(trifluoromethyl)phenyl]-,hydrochloride (1:1) Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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